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Compound of Interest

Compound Name: 3-Phenyl-1-pentene

Cat. No.: B012858

An In-depth Technical Guide to 3-Phenyl-1-
pentene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Phenyl-1-pentene. While this compound serves as a valuable model in
chemical research, it is important to note that, to date, there is limited publicly available
information regarding its specific applications in drug development or its interaction with
biological signaling pathways.

Core Chemical and Physical Data

The fundamental properties of 3-Phenyl-1-pentene are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Citation(s)
CAS Number 19947-22-9 [1]
Molecular Formula CiiHia [1]
Molecular Weight 146.23 g/mol [1]
IUPAC Name pent-1-en-3-ylbenzene [1]

(1-Ethyl-2-propenyl)benzene,
Synonyms 1-Pentene, 3-phenyl-, [2]
Benzene, (1-ethylallyl)-

Boiling Point 190.1°C at 760mmHg [2]

Density 0.872 g/cm3 [2]

Synthesis and Characterization

3-Phenyl-1-pentene is a phenyl-substituted alkene that can be synthesized through various
established methods in organic chemistry. As a model compound, its characterization is crucial
for confirming its structure and purity.[3]

General Synthesis Approach:

While specific, detailed experimental protocols for the synthesis of 3-Phenyl-1-pentene are not
extensively published, a general approach involves the formation of a carbon-carbon bond
between a phenyl group and a five-carbon chain with a terminal double bond. One plausible
method is the Grignard reaction, where a phenylmagnesium halide is reacted with an
appropriate pentenal or pentenone derivative, followed by dehydration.

Experimental Workflow for Characterization:

The structural confirmation of 3-Phenyl-1-pentene typically involves a combination of
spectroscopic techniques.[3] The following workflow outlines the standard characterization
process.

Caption: General experimental workflow for the synthesis and structural characterization of 3-
Phenyl-1-pentene.
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Applications and Biological Activity

3-Phenyl-1-pentene is primarily utilized as a model compound in the study of alkene chemistry
and catalytic reactions.[3] Its structure, featuring both an alkene and a phenyl group, allows
researchers to investigate reaction mechanisms such as electrophilic additions and the
influence of the phenyl group on reactivity.[3]

Currently, there is a lack of significant research into the biological activity of 3-Phenyl-1-
pentene. Consequently, no specific signaling pathways involving this compound have been
identified, and it is not presently considered a candidate for drug development. Phenyl-
substituted compounds, as a broad class, have diverse applications in materials science and
are scaffolds in some pharmacologically active molecules.[3] However, these general
applications do not directly translate to specific biological functions for 3-Phenyl-1-pentene
itself.

Safety and Handling

Based on available safety data sheets, 3-Phenyl-1-pentene is considered a combustible liquid.
[4] Standard laboratory safety protocols should be followed when handling this compound,
including the use of personal protective equipment such as safety goggles, gloves, and a lab
coat. Work should be conducted in a well-ventilated area.[4]

Conclusion

3-Phenyl-1-pentene is a well-characterized organic compound with a defined CAS number
and molecular weight. Its primary role in the scientific community is as a model compound for
fundamental studies in organic chemistry. For researchers in drug development, while the
phenyl-alkene scaffold is of general interest, there is currently no evidence to suggest that 3-
Phenyl-1-pentene has specific biological activity or therapeutic potential. Future research may
uncover novel applications for this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Phenyl-1-pentene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012858#3-phenyl-1-pentene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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